2,4-dichloro-N-(3-cyclopropyl-3-hydroxypropyl)-5-methylbenzenesulfonamide
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Description
2,4-dichloro-N-(3-cyclopropyl-3-hydroxypropyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C13H17Cl2NO3S and its molecular weight is 338.24. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Research has focused on the development of new dibenzenesulfonamides with potential anticancer properties. For instance, a study synthesized new dibenzenesulfonamides that were evaluated for their cytotoxicities towards various tumor cell lines. These compounds were found to induce apoptosis and autophagy pathways in cancer cells and exhibited significant inhibitory effects on carbonic anhydrase isoenzymes associated with tumor cells, suggesting their potential as anticancer drug candidates (Gul et al., 2018).
Antimicrobial Activity
Another area of application is in antimicrobial activity. Novel benzenesulfonamides have been synthesized and evaluated for their activity against various strains of bacteria and fungi. These studies highlight the antimicrobial potential of sulfonamide derivatives, indicating their usefulness in developing new antimicrobial agents (Vanparia et al., 2010).
Chemotherapeutic Applications
Compounds related to benzenesulfonamides have also been explored for their use in chemotherapy. For example, derivatives of 1,2-dichloro-4-benzenesulfonamido-5-nitrobenzene were synthesized and tested for their ability to treat spontaneous cancers in mice. These compounds were evaluated in combination with other agents, highlighting the role of sulfonamide derivatives in the development of novel chemotherapeutic strategies (Woolley & Hoeven, 1965).
Properties
IUPAC Name |
2,4-dichloro-N-(3-cyclopropyl-3-hydroxypropyl)-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO3S/c1-8-6-13(11(15)7-10(8)14)20(18,19)16-5-4-12(17)9-2-3-9/h6-7,9,12,16-17H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHFKWFWFWVFCNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NCCC(C2CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.